Cas no 672950-80-0 (2-(Ethylsulfanyl)-7,9-dimethylpyrido3',2':4,5thieno3,2-dpyrimidin-4-ol)

• Product Name: 2-(Ethylsulfanyl)-7,9-dimethylpyrido3',2':4,5thieno3,2-dpyrimidin-4-ol
• CAS No: 672950-80-0
• MDL: MFCD02571142
• CID: 4656621
• Update Time: 2025-10-20

2-(Ethylsulfanyl)-7,9-dimethylpyrido3',2':4,5thieno3,2-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ETHYLSULFANYL)-7,9-DIMETHYLPYRIDO[3',2':4,5]THIENO[3,2-D]PYRIMIDIN-4-OL
• 2-(Ethylsulfanyl)-7,9-dimethylpyrido3',2':4,5thieno3,2-dpyrimidin-4-ol

• MDL： MFCD02571142

Additional information on 2-(Ethylsulfanyl)-7,9-dimethylpyrido3',2':4,5thieno3,2-dpyrimidin-4-ol

Comprehensive Overview of 2-(Ethylsulfanyl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol (CAS No. 672950-80-0)

2-(Ethylsulfanyl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol, with the CAS number 672950-80-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridothienopyrimidine family, a class of molecules known for their diverse biological activities. The presence of both ethylsulfanyl and hydroxyl functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-(Ethylsulfanyl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol has surged due to their potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, a topic frequently searched in scientific databases. Kinase inhibitors are pivotal in treating various diseases, including cancer and inflammatory disorders, making this compound a hot topic in medicinal chemistry.

The synthesis of CAS 672950-80-0 involves multi-step reactions, often starting from readily available precursors like 2-aminothiophene derivatives. Its pyrimidine core is a common motif in many FDA-approved drugs, which explains the growing interest in its structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and selectivity for specific biological targets.

Another area of interest is the compound's potential in agrochemical applications. With the increasing need for sustainable farming solutions, researchers are exploring its use as a pesticide or herbicide. Its unique structure could offer novel modes of action, addressing resistance issues in current agrochemicals. This aligns with the trending searches on "green chemistry" and "sustainable agriculture".

From a computational chemistry perspective, 2-(Ethylsulfanyl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol has been the subject of molecular docking and QSAR studies. These in silico approaches help predict its binding affinity to various enzymes, reducing the time and cost of experimental trials. Such methodologies are increasingly popular, as evidenced by the rise in searches for "AI in drug discovery" and "computational drug design".

The compound's physicochemical properties, such as solubility and stability, are also critical for its practical applications. Recent studies have focused on improving its bioavailability through formulation techniques like nanoparticle encapsulation. This is particularly relevant given the current emphasis on "drug delivery systems" and "nanomedicine" in pharmaceutical research.

In conclusion, 2-(Ethylsulfanyl)-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol (CAS 672950-80-0) is a promising compound with wide-ranging applications in both pharmaceutical and agrochemical fields. Its unique structure and functional groups make it a valuable candidate for further research, particularly in the context of kinase inhibition and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in drug discovery and material science.